Cas no 1261941-10-9 (5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261941-10-9
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• MDL: MFCD18323140
• CID: 2764909
• PubChem ID: 53228961
• Update Time: 2025-06-07

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18323140
• 4-Methyl-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID80692341
• 1261941-10-9
• 5-METHYL-2-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323140
• Inchi： 1S/C18H19NO4S/c1-13-4-9-16(17(12-13)18(20)21)14-5-7-15(8-6-14)24(22,23)19-10-2-3-11-19/h4-9,12H,2-3,10-11H2,1H3,(H,20,21)
• InChI Key： FVQIZXNIZFGFMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C)=CC=2C(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 345.10347926Da
• Monoisotopic Mass: 345.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Introduction to 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic Acid (CAS No. 1261941-10-9)

5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, with the CAS number 1261941-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a methyl substituent at the 5-position and a pyrrolidinylsulfonyl group at the 4-position of the phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and molecular pharmacology.

The< strong>pyrrolidinylsulfonyl moiety is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in protein interactions. This feature has led to its incorporation in various research avenues, particularly in the development of enzyme inhibitors and receptor modulators. The benzoic acid backbone, a well-established pharmacophore in medicinal chemistry, further contributes to the compound's potential as a therapeutic agent by providing a stable scaffold for functionalization and interaction with biological targets.

In recent years, there has been a surge in interest regarding the development of novel small molecules that can modulate biological pathways associated with inflammation, pain, and neurodegenerative diseases. The< strong>5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid structure presents an intriguing possibility due to its dual functionality. The sulfonyl group can engage in hydrogen bonding interactions, while the pyrrolidinyl ring can interact with hydrophobic pockets of target proteins. This dual interaction profile suggests that the compound may exhibit potent activity against a range of therapeutic targets.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are targeted by small molecule inhibitors. The< strong>pyrrolidinylsulfonyl group has been shown to interact effectively with key inflammatory enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid could potentially reduce inflammation and related symptoms.

The< strong>methyl substituent at the 5-position of the benzoic acid ring may also play a critical role in determining the compound's pharmacokinetic properties. Methyl groups are known to influence solubility, metabolic stability, and distribution within biological systems. By optimizing this substituent, researchers can fine-tune the compound's bioavailability and target specificity. Additionally, the presence of multiple sites for functionalization allows for further derivatization, enabling the creation of analogues with enhanced potency or selectivity.

Recent studies have begun to explore the< strong>5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid's potential in neurological disorders. The pyrrolidinyl group is particularly relevant here, as it has been identified as a key structural element in several neuroactive compounds. Its ability to interact with neurotransmitter receptors and ion channels makes it a promising candidate for developing treatments against conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Furthermore, benzoic acid derivatives have shown promise in modulating GABAergic pathways, which are implicated in anxiety and seizures.

The synthesis of< strong>5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid presents both challenges and opportunities for synthetic chemists. The introduction of the pyrrolidinylsulfonyl group requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoic acid core efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during multi-step synthesis.

In terms of analytical characterization, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has been thoroughly investigated using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into its molecular structure and purity. High-performance liquid chromatography (HPLC) has also been utilized for purification and quantification purposes. X-ray crystallography has been employed in some cases to elucidate its solid-state structure, which is crucial for understanding its interactions with biological targets.

The pharmacological evaluation of< strong>5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has revealed several interesting findings. In vitro assays have demonstrated its ability to inhibit COX enzymes with high selectivity over other inflammatory mediators. This selectivity is critical for minimizing side effects associated with non-selective inhibitors like nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary cell-based assays have shown potential anti-proliferative effects against certain cancer cell lines, suggesting its utility in oncology research.

The compound's potential extends beyond inflammation and cancer; it may also play a role in cardiovascular health. Oxidative stress and inflammation are key factors in the pathogenesis of atherosclerosis and other cardiovascular diseases. By modulating these pathways, 5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid could potentially reduce cardiovascular risk factors. Additionally, its ability to interact with endothelial receptors may contribute to vascular protection and improved blood flow.

In conclusion,< strong>5-Methyl-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid(CAS No. 1261941-10-9) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its unique structural features enable it to interact with various biological targets effectively. While further research is needed to fully elucidate its mechanisms of action and optimize its pharmacological properties, its current applications in anti-inflammatory drug discovery highlight its importance as a lead compound for future therapeutics.